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Compound of Interest

Compound Name: KRAS G12D inhibitor 14

Cat. No.: B10856952 Get Quote

Introduction
The Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) is a pivotal signaling protein that

cycles between an active GTP-bound and an inactive GDP-bound state to regulate cellular

proliferation, differentiation, and survival.[1] Mutations in the KRAS gene are among the most

common drivers of human cancers, with the G12D mutation being particularly prevalent in

pancreatic, colorectal, and lung cancers.[2] This mutation renders the KRAS protein insensitive

to inactivation, leading to constitutive activation of downstream pro-growth signaling pathways

such as the RAF/MEK/ERK (MAPK) pathway.[1][3]

KRAS G12D inhibitor 14 is a potent and selective small molecule inhibitor that targets the

KRAS G12D mutant protein.[4][5] It binds to KRAS G12D with high affinity, decreasing the level

of its active, GTP-bound form and subsequently inhibiting downstream signaling, which leads

to reduced cancer cell proliferation and induction of apoptosis.[4][5] Accurate preparation of

stock solutions is the first critical step for ensuring reproducible and reliable results in in vitro

and in vivo experiments. This document provides a detailed protocol for the preparation,

storage, and handling of stock solutions of KRAS G12D inhibitor 14.
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Property Value Reference

Molecular Formula C₂₀H₁₉F₃N₄OS [5]

Molecular Weight 420.45 g/mol [5]

CAS Number 2765254-39-3 [5]

Appearance Solid powder

Binding Affinity (Kd) 33 nM [5]

Solubility (in DMSO) 50 mg/mL (118.92 mM) [4][5]

Recommended Storage Conditions
Format

Storage
Temperature

Shelf Life Reference

Powder -20°C 3 years [5]

4°C 2 years [5]

Stock Solution (in

DMSO)
-80°C 6 months [4][5][6]

-20°C 1 month [4][5][6]

Experimental Protocols
Required Materials and Equipment

KRAS G12D inhibitor 14 (powder form)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile serological pipettes and pipette tips

Vortex mixer
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Sonicator (water bath)

Analytical balance

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many laboratory applications. Adjust calculations as needed for different

desired concentrations.

Preparation: Before opening, centrifuge the vial of KRAS G12D inhibitor 14 powder briefly

to ensure all the powder is at the bottom of the vial.[7]

Weighing: Carefully weigh the desired amount of the inhibitor. For example, to prepare 1 mL

of a 10 mM stock solution, you would need 4.20 mg of the compound (see calculation

below). For small quantities, it is often recommended to dissolve the entire contents of the

vial to avoid weighing errors.[7]

Calculation: Use the following formula to calculate the required volume of DMSO:

Volume (mL) = [Mass (mg) / (Molecular Weight ( g/mol ) * Concentration (mM))] * 1000

Example for 1 mg of inhibitor to make a 10 mM stock: Volume (mL) = [1 mg / (420.45 g/mol *

10 mM)] * 1000 = 0.2378 mL

Dissolution: Add the calculated volume of anhydrous DMSO directly to the vial containing the

inhibitor.

Solubilization: To ensure complete dissolution, vortex the solution thoroughly. If particulates

are still visible, brief sonication in a water bath and gentle warming (up to 60°C) can be

applied.[5] Visually inspect the solution to ensure it is clear and free of precipitates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[4][7] The

volume of the aliquots should be based on your typical experimental needs.
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Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[4][5][6] Ensure the tubes are tightly sealed.

Stock Solution Dilution Table
The following table provides the required volume of DMSO to prepare common stock

concentrations from a given mass of KRAS G12D inhibitor 14.[4][5][8]

Desired
Concentration

Mass of Inhibitor

1 mg 5 mg 10 mg

1 mM 2.3784 mL 11.8920 mL 23.7840 mL

5 mM 0.4757 mL 2.3784 mL 4.7568 mL

10 mM 0.2378 mL 1.1892 mL 2.3784 mL

Mandatory Visualizations
KRAS G12D Signaling Pathway
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Caption: The KRAS G12D signaling pathway and the inhibitory action of compound 14.
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Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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